Cas no 2294-46-4 (2,2'-Azanediylbis(propan-1-ol))

• Product Name: 2,2'-Azanediylbis(propan-1-ol)
• CAS No: 2294-46-4
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 289796
• PubChem ID: 40751
• Update Time: 2025-06-09

2,2'-Azanediylbis(propan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Azanediylbis(propan-1-ol)
• 1-Propanol, 2,2'-iminobis-
• 2-(1-hydroxypropan-2-ylamino)propan-1-ol
• 2,2'-iminodipropan-1-ol
• 2,2'-Iminodipropanol
• SCHEMBL1356839
• NS00049238
• EINECS 218-933-9
• 2,2'-azanediyldipropan-1-ol
• WCYGORCMAJDYJN-UHFFFAOYSA-N
• D08906
• 2,2'-Azanediyldi(propan-1-ol)
• 2294-46-4
• SB84484
• DTXSID80866323
• 2-[(2-hydroxy-1-methylethyl)amino]-1-propanol
• O10556
• AKOS006347709
• FT-0624990
• DS-5578
• CS-0336324
• 2-[(1-HYDROXYPROPAN-2-YL)AMINO]PROPAN-1-OL

• MDL： MFCD19217215
• Inchi： 1S/C6H15NO2/c1-5(3-8)7-6(2)4-9/h5-9H,3-4H2,1-2H3
• InChI Key： WCYGORCMAJDYJN-UHFFFAOYSA-N
• SMILES： OCC(C)NC(C)CO

Computed Properties

• Exact Mass: 133.11035
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 60.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2,2'-Azanediylbis(propan-1-ol)

Introduction to 2,2'-Azanediylbis(propan-1-ol) (CAS No. 2294-46-4)

2,2'-Azanediylbis(propan-1-ol), with the chemical formula C₆H₁₄N₂O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This bisamine derivative, also known by its CAS number 2294-46-4, has garnered attention due to its versatile applications in drug synthesis and material science. The compound consists of two propan-1-ol units linked by a diamino group, making it a valuable intermediate in the development of complex molecular structures.

The unique structural properties of 2,2'-Azanediylbis(propan-1-ol) make it a useful building block in the synthesis of polymers, surfactants, and pharmaceutical intermediates. Its bifunctional nature allows for the formation of stable bonds with various organic molecules, facilitating the creation of novel compounds with tailored properties. In recent years, researchers have explored its potential in the development of bioactive molecules and functional materials.

One of the most promising applications of 2,2'-Azanediylbis(propan-1-ol) lies in its role as a precursor in pharmaceutical synthesis. The compound's ability to act as a cross-linking agent has been utilized in the creation of drug delivery systems and targeted therapies. For instance, studies have demonstrated its effectiveness in forming stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly relevant in the context of oral and injectable formulations where improved pharmacokinetics are essential.

Recent advancements in medicinal chemistry have highlighted the compound's significance in the design of small-molecule inhibitors. Researchers have leveraged 2,2'-Azanediylbis(propan-1-ol) to develop novel scaffolds for enzymes involved in critical biological pathways. By modifying its structure, scientists have been able to create highly selective inhibitors that exhibit potent activity against disease-causing targets. These findings underscore the compound's potential as a key intermediate in next-generation drug development.

The compound's role in material science is equally noteworthy. 2,2'-Azanediylbis(propan-1-ol) has been investigated for its ability to enhance the properties of polymeric materials. Its incorporation into polymer matrices improves mechanical strength and thermal stability, making it valuable for applications in coatings, adhesives, and composite materials. Additionally, its amphiphilic nature allows it to act as a surfactant, facilitating the formation of stable emulsions and foams used in industrial processes.

In the realm of biotechnology, 2,2'-Azanediylbis(propan-1-ol) has found utility in the development of biosensors and diagnostic tools. Its ability to form stable complexes with biomolecules has been exploited to create sensitive detection platforms for pathogens and disease markers. These applications are particularly relevant in point-of-care testing scenarios where rapid and accurate diagnostics are crucial.

The synthesis of 2,2'-Azanediylbis(propan-1-ol) typically involves condensation reactions between propanal derivatives and diamines under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for research and industrial applications. Catalytic techniques have been particularly effective in improving yield and purity while minimizing waste generation.

The safety profile of 2294-46-4 is another critical aspect that merits discussion. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats is recommended during handling due to potential skin irritation. Storage conditions should also be carefully managed to prevent degradation from moisture or air exposure.

Environmental considerations play a significant role in the application of 2294-46-4. Efforts are ongoing to develop greener synthetic routes that minimize environmental impact. Researchers are exploring biocatalytic methods and solvent-free reactions to reduce waste generation without compromising efficiency. These initiatives align with broader sustainability goals within the chemical industry.

The future prospects for 2,2'-Azanediylbis(propan-1-ol) are bright, with ongoing research uncovering new applications across multiple disciplines. As drug discovery continues to evolve at a rapid pace, this compound is expected to play an increasingly important role in developing innovative therapies. Similarly, advancements in material science will likely expand its utility into new domains where its unique properties are advantageous.

In conclusion,2294-46-4 stands as a versatile and indispensable compound in modern chemistry. Its multifaceted applications span pharmaceuticals, materials science, and biotechnology, making it a cornerstone of innovation across these fields. As research progresses，the full potential of this remarkable molecule will continue to be realized，driving progress towards solving complex scientific challenges.